3-(4-Chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid

• IUPAC Name: 3-(4-chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid
• InChI: InChI=1S/C17H17ClO3/c1-2-21-15-9-5-13(6-10-15)16(11-17(19)20)12-3-7-14(18)8-4-12/h3-10,16H,2,11H2,1H3,(H,19,20)
• InChI Key: PIPVOAAZJRJMEK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC(=O)O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H17ClO3
• Molecular Weight: 304.8 g/mol

Description

3-(4-Chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid, more commonly known as 4-chlorophenoxyacetic acid (4-CPAA), is an organic compound belonging to the class of phenoxycarboxylic acids. It is a widely used herbicide and plant growth regulator, and is found in many commercial products. 4-CPAA is used to control weeds and other undesirable plants in various agricultural, horticultural, and forestry applications. It is also used to regulate plant growth and development, and to increase the rate of photosynthesis in plants.

Scientific Research Applications

Photochemistry and Reactivity

• Photogeneration and Reactivity of Aryl Cations : The study by Protti et al. (2004) focuses on the photochemistry of 4-chlorophenol and 4-chloroanisole in various solvents, leading to the generation of aryl cations, which are relevant to the structural components of 3-(4-Chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid. This research highlights the photogeneration and reactivity of these cations in different conditions (Protti, Fagnoni, Mella, & Albini, 2004).

Synthesis and Catalysis

• Manganese-Mediated Synthesis of Cyclic Peroxides : Qian et al. (1992) explored the synthesis of cyclic peroxides from alkenes and active methylene compounds using manganese mediation. This study provides insights into the synthesis methods that could be applicable to the production or modification of compounds like 3-(4-Chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid (Qian, Yamada, Nishino, & Kurosawa, 1992).

Materials Science and Polymer Chemistry

• Polymer-Supported Catalytic Systems : Sivakumar and Phani (2011) discussed the use of poly(3,4-ethylenedioxythiophene) in immobilizing metal particle catalysts and reagents for catalytic reactions, indicating potential applications in materials science and polymer chemistry, areas relevant to derivatives of 3-(4-Chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid (Sivakumar & Phani, 2011).

Crystal Structure Analysis

• Crystal Structure of Propionic Acid Derivatives : Kumarasinghe, Hruby, and Nichol (2009) studied the crystal structure of a propionic acid derivative closely related to 3-(4-Chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid. This research offers valuable information for understanding the structural aspects of similar compounds (Kumarasinghe, Hruby, & Nichol, 2009).

Advanced Oxidation Processes

• Degradation of Chlorinated Compounds : Sun and Pignatello (1993) investigated the transient products formed during the mineralization of chlorinated compounds, which is relevant to understanding the degradation pathways and environmental impact of 3-(4-Chlorophenyl)-3-(4-ethoxyphenyl)propanoic acid (Sun & Pignatello, 1993).